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Compound of Interest

Compound Name: 3,4-Dimethoxyphenethyl alcohol

Cat. No.: B1293700 Get Quote

A Technical Overview of 2-(3,4-
Dimethoxyphenyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the physicochemical properties of 2-

(3,4-Dimethoxyphenyl)ethanol, a compound of interest in various chemical and pharmaceutical

research fields.

Core Molecular Data
2-(3,4-Dimethoxyphenyl)ethanol, also known as 3,4-dimethoxyphenethyl alcohol or

homoveratryl alcohol, is a chemical compound with the CAS Registry Number 7417-21-2.[1][2]

[3] Its fundamental molecular attributes are summarized in the table below.

Parameter Value References

Molecular Formula C₁₀H₁₄O₃ [1][2][4]

Molecular Weight 182.22 g/mol [2][3][4][5]

Monoisotopic Mass 182.094294304 u [1]

Linear Formula (CH₃O)₂C₆H₃CH₂CH₂OH [3][5]
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Physicochemical Properties
The compound is typically a solid at room temperature, with a melting point in the range of 46-

49 °C.[3][6][7] It has a boiling point of 172-174 °C at a pressure of 17 mmHg.[3][6][7]

Experimental Applications
While detailed experimental protocols are highly specific to the research context, one notable

application of 2-(3,4-Dimethoxyphenyl)ethanol is its use as a model compound in studies of

delignification mechanisms involving Mn(III)-substituted polyoxometalates.[3][5]

A general synthesis approach involves the reduction of 3,4-dimethoxyphenylacetic acid.[7] In a

typical procedure, 3,4-dimethoxyphenylacetic acid is treated with a reducing agent in a suitable

solvent.[7] The reaction progress is monitored by thin-layer chromatography, and upon

completion, the product is isolated through an extraction and purification process.[7]

Logical Relationship of Molecular Properties
The following diagram illustrates the logical flow from the compound's name to its molecular

formula and weight.
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2-(3,4-Dimethoxyphenyl)ethanol

Chemical Structure
(C₆H₃(OCH₃)₂CH₂CH₂OH)

Implies

Elemental Composition
C: 10, H: 14, O: 3

Determines

Molecular Formula
C₁₀H₁₄O₃

Leads to

Atomic Weights
C: ~12.011, H: ~1.008, O: ~15.999

Requires

Molecular Weight
~182.22 g/mol

Calculated from Used in calculation of

Click to download full resolution via product page

Caption: Derivation of Molecular Formula and Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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